Cas no 169626-10-2 (Hetisan-1,2,9,19-tetrol,2-acetate, (1b,2a,19S)- (9CI))

Hetisan-1,2,9,19-tetrol,2-acetate, (1b,2a,19S)- (9CI) structure
169626-10-2 structure
Product name:Hetisan-1,2,9,19-tetrol,2-acetate, (1b,2a,19S)- (9CI)
CAS No:169626-10-2
MF:C22H29NO5
MW:387.469366788864
CID:163998

Hetisan-1,2,9,19-tetrol,2-acetate, (1b,2a,19S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Hetisan-1,2,9,19-tetrol,2-acetate, (1b,2a,19S)- (9CI)
    • 19-Episeptentriosine2-acetate
    • 2-O-Acetyl-19-episeptentriosine
    • Septenine
    • Hetisan-1,2,9,19-tetrol, 2-acetate, (1β,2α,19S)- (9CI)
    • 19-Episeptentriosine 2-acetate
    • Inchi: 1S/C22H29NO5/c1-9-5-20-7-13-15-19(3)8-14(28-10(2)24)17(25)22(15)16(23(13)18(19)26)12(20)4-11(9)6-21(20,22)27/h11-18,25-27H,1,4-8H2,2-3H3
    • InChI Key: FGERYDCMGOEROV-UHFFFAOYSA-N
    • SMILES: OC12CC3CC4C1(CC1N5C4C42C1C(C)(C5O)CC(OC(C)=O)C4O)CC3=C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • XLogP3: 0.527

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